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Compound of Interest

Compound Name: Linotroban

Cat. No.: B1675545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Linotroban is a potent and selective antagonist of the thromboxane A2 (TXA2) receptor,

positioning it as a molecule of significant interest in the fields of thrombosis, cardiovascular

disease, and inflammation. As a member of the thiophene sulfonamide class of compounds, its

unique chemical structure confers high affinity and specificity for the TP receptor, thereby

inhibiting the downstream signaling cascade that leads to platelet aggregation and

vasoconstriction. This technical guide provides a comprehensive overview of the chemical

structure, properties, and pharmacological profile of Linotroban, intended to support further

research and development efforts. While specific proprietary data on Linotroban remains

limited in the public domain, this document synthesizes available information and provides a

theoretical framework based on analogous compounds and established pharmacological

principles.

Chemical Structure and Properties
Linotroban, with the IUPAC name 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic

acid, possesses a distinct molecular architecture that is key to its biological activity. The

structure features a central thiophene ring, a benzenesulfonamide group, and an oxyacetic acid

moiety.

Table 1: Physicochemical Properties of Linotroban
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Property Value Source

Molecular Formula C₁₄H₁₅NO₅S₂ PubChem

Molecular Weight 341.4 g/mol PubChem

CAS Number 120824-08-0 PubChem

IUPAC Name

2-[5-[2-

(benzenesulfonamido)ethyl]thi

ophen-2-yl]oxyacetic acid

PubChem

Canonical SMILES

C1=CC=C(C=C1)S(=O)

(=O)NCCC2=CC=C(S2)OCC(=

O)O

PubChem

InChI Key
ISSKMEQROMFEHL-

UHFFFAOYSA-N
PubChem

Synthesis of Linotroban
A detailed, step-by-step synthesis protocol for Linotroban is not publicly available. However,

based on the synthesis of related thiophene sulfonamide derivatives, a plausible synthetic

route can be postulated. The synthesis would likely involve the preparation of a key

intermediate, 2-(5-bromo-thiophen-2-yloxy)acetic acid ethyl ester, followed by a Sonogashira or

Heck coupling to introduce the vinyl group, which is then reduced and subsequently reacted to

form the sulfonamide.

A generalized workflow for the synthesis of a thiophene sulfonamide derivative is presented

below.
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Synthesis Workflow
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Receptor Binding Assay Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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